Cas no 2171646-36-7 (3-Amino-3-(1-methoxycyclobutyl)propan-1-ol)

3-Amino-3-(1-methoxycyclobutyl)propan-1-ol is a versatile chiral building block featuring both amino and hydroxyl functional groups, making it valuable for organic synthesis and pharmaceutical applications. Its cyclobutyl moiety introduces conformational rigidity, which can enhance binding affinity in drug design. The methoxy group provides additional synthetic flexibility for further derivatization. This compound is particularly useful in the preparation of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined stereochemistry ensures high selectivity in asymmetric synthesis. Suitable for use in medicinal chemistry and material science, it offers a balance of reactivity and stability under standard laboratory conditions.
3-Amino-3-(1-methoxycyclobutyl)propan-1-ol structure
2171646-36-7 structure
Product Name:3-Amino-3-(1-methoxycyclobutyl)propan-1-ol
CAS No:2171646-36-7
MF:C8H17NO2
MW:159.2260825634
CID:5777375
PubChem ID:165588156
Update Time:2025-06-14

3-Amino-3-(1-methoxycyclobutyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2171646-36-7
    • EN300-1628656
    • 3-amino-3-(1-methoxycyclobutyl)propan-1-ol
    • 3-Amino-3-(1-methoxycyclobutyl)propan-1-ol
    • Inchi: 1S/C8H17NO2/c1-11-8(4-2-5-8)7(9)3-6-10/h7,10H,2-6,9H2,1H3
    • InChI Key: JBOGPLFNKVQPRH-UHFFFAOYSA-N
    • SMILES: O(C)C1(C(CCO)N)CCC1

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 55.5Ų

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Additional information on 3-Amino-3-(1-methoxycyclobutyl)propan-1-ol

Comprehensive Overview of 3-Amino-3-(1-methoxycyclobutyl)propan-1-ol (CAS No. 2171646-36-7)

3-Amino-3-(1-methoxycyclobutyl)propan-1-ol (CAS No. 2171646-36-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its amino and hydroxyl functional groups attached to a methoxycyclobutyl backbone, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemicals, and material science.

The molecular structure of 3-Amino-3-(1-methoxycyclobutyl)propan-1-ol includes a cyclobutyl ring, which is known for its conformational rigidity and ability to enhance the bioavailability of bioactive molecules. This property aligns with current trends in medicinal chemistry, where small-ring systems like cyclobutanes are being leveraged to improve drug potency and metabolic stability. The compound’s CAS No. 2171646-36-7 is frequently searched in academic databases and patent literature, reflecting its growing relevance in cutting-edge research.

One of the key reasons for the rising interest in 3-Amino-3-(1-methoxycyclobutyl)propan-1-ol is its potential role in the development of targeted therapies. With the pharmaceutical industry shifting toward personalized medicine, compounds like this are being investigated for their ability to modulate specific biological pathways. For instance, its amino alcohol moiety is a common pharmacophore found in many FDA-approved drugs, suggesting broad applicability in designing new therapeutics for conditions such as inflammation, neurodegenerative diseases, and metabolic disorders.

In addition to its pharmaceutical applications, 3-Amino-3-(1-methoxycyclobutyl)propan-1-ol is also being studied for its use in green chemistry initiatives. As sustainability becomes a priority across industries, researchers are exploring eco-friendly synthetic routes for this compound. Its potential as a biodegradable intermediate aligns with global efforts to reduce the environmental impact of chemical manufacturing. This aspect is particularly appealing to companies aiming to meet stringent regulatory standards and consumer demand for sustainable products.

The synthesis of 3-Amino-3-(1-methoxycyclobutyl)propan-1-ol often involves multi-step reactions, including cyclobutanation and reductive amination. Advanced techniques such as catalytic asymmetric synthesis are being employed to achieve high enantiomeric purity, which is critical for its use in chiral drug development. These methodologies are frequently discussed in scientific forums and patent filings, highlighting the compound’s role in advancing synthetic organic chemistry.

From a commercial perspective, the demand for CAS No. 2171646-36-7 is expected to grow, driven by its applications in high-value industries. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and pharmaceutical companies. Its scalable synthesis and compatibility with modern purification techniques further enhance its market potential.

In conclusion, 3-Amino-3-(1-methoxycyclobutyl)propan-1-ol (CAS No. 2171646-36-7) represents a promising candidate for diverse scientific and industrial applications. Its structural uniqueness, combined with its relevance to contemporary research trends such as drug discovery and sustainable chemistry, positions it as a compound of significant interest. As more studies uncover its potential, it is likely to become a staple in the toolkit of chemists and researchers worldwide.

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